Cas no 1391062-29-5 ((3S)-5-Oxo-3-morpholinecarboxylic Acid 1,1-Dimethylethyl Ester)

• Product Name: (3S)-5-Oxo-3-morpholinecarboxylic Acid 1,1-Dimethylethyl Ester
• CAS No: 1391062-29-5
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 1063584
• PubChem ID: 72163884
• Update Time: 2024-11-05

(3S)-5-Oxo-3-morpholinecarboxylic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• (3S)-5-Oxo-3-morpholinecarboxylic Acid 1,1-Dimethylethyl Ester
• (3S)-5-Oxo-3-morphol
• 1391062-29-5
• tert-butyl (3S)-5-oxomorpholine-3-carboxylate
• (S)-tert-Butyl 5-oxomorpholine-3-carboxylate
• DB-299734
• J-007230
• (3R)-5-Oxo-3-morpholinecarboxylic Acid 1,1-Dimethylethyl Ester

• Inchi： 1S/C9H15NO4/c1-9(2,3)14-8(12)6-4-13-5-7(11)10-6/h6H,4-5H2,1-3H3,(H,10,11)/t6-/m0/s1
• InChI Key： XGTJTIXGLPSHCS-LURJTMIESA-N
• SMILES： N1C(=O)COC[C@H]1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives